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An In-Depth Technical Guide to 2,5-Dichlorophenylhydrazine Hydrochloride: Molecular
Weight and Applications

Introduction

2,5-Dichlorophenylhydrazine hydrochloride (CAS No: 50709-35-8) is a substituted aromatic
hydrazine salt of significant interest in synthetic organic chemistry. As a stable, crystalline solid,
it serves as a crucial precursor for the synthesis of various heterocyclic compounds, most
notably in the construction of chlorinated indole scaffolds. This guide provides a detailed
examination of its core physicochemical properties, with a primary focus on its molecular
weight, and explores its practical application in established synthetic protocols, offering insights
for researchers and drug development professionals.

Core Physicochemical Properties

The foundation of any synthetic protocol is a precise understanding of the reagents involved.
The molecular weight of 2,5-Dichlorophenylhydrazine hydrochloride is a critical parameter
for all stoichiometric calculations, ensuring reaction efficiency and reproducibility.

The molecular formula for this compound is CeH7CI3N2.[1][2][3] It is the hydrochloride salt of the
parent compound, (2,5-Dichlorophenyl)hydrazine (CeHsCl2N2, MW: 177.03 g/mol ).[1][4][5][6]
The addition of a hydrogen chloride (HCI) molecule results in the final molecular weight.
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Molecular Weight: 213.49 g/mol [2][3][7][8]

This value is consistently reported across major chemical data repositories and suppliers. A
slight variation to 213.5 g/mol may be observed due to rounding.[1]

ble 1: Key Physicochemical

Property Value Source(s)
Molecular Weight 213.49 g/mol [21[31[71[8]
Molecular Formula CeH7CI3N2 [11[2][3]
CAS Number 50709-35-8 [1][21[7]

Off-white to light yellow
Appearance ] ] [8]
crystalline solid/powder

Melting Point 208 °C (decomposes) [2][8]

RQZTURFFWSJCMT-
InChliKey [1]
UHFFFAOYSA-N

Inert atmosphere, Room
Storage [8]
Temperature

The Role of Molecular Weight in Experimental
Design

In synthetic chemistry, molecular weight is the cornerstone of quantitative analysis. It directly
links the macroscopic mass of a substance (weighed on a balance) to the microscopic number
of molecules (moles). For a senior application scientist, leveraging the precise molecular weight
of 213.49 g/mol is non-negotiable for:

» Stoichiometric Accuracy: Ensuring the correct molar ratios of reactants. In multi-step
syntheses, slight inaccuracies in stoichiometry can cascade, drastically reducing the overall
yield and purity of the final product.

o Reagent Limiting/Excess Calculation: Deliberately controlling which reactant is the limiting
agent to maximize the conversion of a more valuable or complex substrate.
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e Yield Calculation: Accurately determining the theoretical and actual yield of a reaction, which
is a primary metric for assessing the efficiency and success of a synthetic route.

Primary Application: The Fischer Indole Synthesis

A predominant application of 2,5-Dichlorophenylhydrazine hydrochloride is as a key
building block in the Fischer Indole Synthesis. This powerful reaction enables the formation of
an indole ring—a privileged scaffold in medicinal chemistry—from a phenylhydrazine and an
aldehyde or ketone under acidic conditions. The dichloro-substitution pattern of this specific
reagent allows for the creation of indoles with chlorine atoms at the 5- and 7-positions, which
can be pivotal for modulating the pharmacological properties of a target molecule.

The general workflow involves two main stages:

e Hydrazone Formation: The 2,5-dichlorophenylhydrazine reacts with a carbonyl compound
(ketone or aldehyde) to form a phenylhydrazone intermediate. The hydrochloride salt is

typically neutralized in situ or prior to the reaction.

o Cyclization: The phenylhydrazone undergoes an acid-catalyzed intramolecular electrophilic
substitution (a[2][2]-sigmatropic rearrangement), followed by the elimination of ammonia to
form the aromatic indole ring.

Workflow of the Fischer Indole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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